![molecular formula C12H14N2O3S B7554311 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide](/img/structure/B7554311.png)
5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide
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Overview
Description
5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide, also known as DMOXS, is a chemical compound that is widely used in scientific research. It is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide involves the inhibition of carbonic anhydrase, which results in a decrease in the production of bicarbonate ions. This leads to a decrease in the pH of the extracellular fluid, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of tumor cells in vitro, and it has also been shown to have anti-inflammatory effects. Additionally, this compound has been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide in lab experiments is that it is a well-characterized compound that has been extensively studied. Additionally, it is relatively easy to synthesize and purify. However, one limitation of using this compound is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are many future directions for research involving 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide. One area of research could be the development of new sulfonamide derivatives that have improved activity against specific targets. Additionally, this compound could be used in combination with other compounds to develop new treatments for cancer and other diseases. Finally, more research is needed to understand the mechanism of action of this compound and its effects on cellular processes.
Synthesis Methods
The synthesis of 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide involves the reaction of 3,5-dimethyl-4-hydroxybenzaldehyde with 2-methylbenzenesulfonyl chloride in the presence of a base such as pyridine. This reaction results in the formation of this compound, which can be purified by recrystallization.
Scientific Research Applications
5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide is widely used in scientific research as a tool to study the role of sulfonamides in various biochemical and physiological processes. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. This compound has also been used to study the role of sulfonamides in the treatment of cancer, as it has been shown to inhibit the growth of tumor cells in vitro.
properties
IUPAC Name |
5-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3S/c1-7-4-5-10(6-11(7)18(13,15)16)12-8(2)14-17-9(12)3/h4-6H,1-3H3,(H2,13,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRSZBBYHHDCMTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=C(ON=C2C)C)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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